Cas no 1192579-89-7 ({3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine)

• Product Name: {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine
• CAS No: 1192579-89-7
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• CID: 4685176
• PubChem ID: 39869071
• Update Time: 2025-10-12

{3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {3-[3-(4-fluorophenyl)-1H-pyrazol-5-yl]propyl}(methyl)amine
• {3-[5-(4-fluorophenyl)-2H-pyrazol-3-yl]propyl}(methyl)amine
• NE43031
• Z444311286
• (3-[3-(4-fluorophenyl)-1h-pyrazol-5-yl]propyl)(methyl)amine
• F8889-9212
• 1192579-89-7
• 3-[3-(4-fluorophenyl)-1H-pyrazol-5-yl]-N-methylpropan-1-amine
• AB00999655-01
• CS-0249322
• EN300-43128
• AKOS026677337
• G43915
• Z432099948
• {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine

• Inchi： 1S/C13H16FN3/c1-15-8-2-3-12-9-13(17-16-12)10-4-6-11(14)7-5-10/h4-7,9,15H,2-3,8H2,1H3,(H,16,17)
• InChI Key： MFKRTYXINKLSOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(CCCNC)NN=1

Computed Properties

• Exact Mass: 233.13282569g/mol
• Monoisotopic Mass: 233.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 2.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 104-106 °C
• Boiling Point: 406.6±40.0 °C at 760 mmHg
• Flash Point: 199.7±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

{3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine

Introduction to {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine (CAS No. 1192579-89-7)

{3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number {1192579-89-7}, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The presence of a {4-fluorophenyl} group and a {pyrazol-3-ylpropyl} moiety in its molecular structure contributes to its distinct chemical characteristics and potential applications in drug development.

The compound's molecular formula and structural arrangement make it a promising candidate for further investigation in medicinal chemistry. Pyrazole derivatives are known for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The fluorine atom in the {4-fluorophenyl} group enhances the compound's metabolic stability and binding affinity to biological targets, which is a critical factor in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, preliminary in vitro studies have indicated potential activity against enzymes such as kinases, which are often implicated in cancer progression.

The development of novel therapeutic agents requires a comprehensive understanding of their interactions with biological systems. {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine has been subjected to various bioassay screens to evaluate its pharmacological profile. These assays have provided valuable insights into its potential therapeutic applications. Notably, the compound has shown promise in preclinical models for conditions such as neurodegenerative disorders, where modulation of specific signaling pathways is crucial.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. The use of fluorinated aromatic rings is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of a drug candidate.

In the context of drug discovery, the structural features of {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine make it an attractive scaffold for further derivatization. Researchers are exploring ways to optimize its potency and selectivity by modifying substituents or introducing additional functional groups. Such modifications can enhance the compound's bioavailability and reduce off-target effects, which are critical considerations in drug development.

The role of computational tools in predicting and optimizing the properties of pharmaceutical compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been utilized to understand the interactions between {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine and biological targets at an atomic level. These studies provide a foundation for designing more effective drugs with improved therapeutic outcomes.

As research progresses, the application of machine learning algorithms in drug discovery is becoming increasingly prevalent. These algorithms can analyze large datasets to identify patterns and correlations that may not be apparent through traditional experimental methods. The integration of machine learning with experimental data has accelerated the identification of promising drug candidates like {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential steps in assessing the potential risks and benefits associated with this compound. These studies aim to provide a comprehensive profile that can guide decision-making regarding further development.

The regulatory landscape for new drug candidates is complex and requires compliance with stringent guidelines set by global health authorities. Researchers must navigate these regulations carefully to ensure that their findings are validated and accepted for clinical trials. The data generated from preclinical studies on {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine will play a crucial role in determining its path forward.

In conclusion, {3-5-(4-Fluorophenyl)-2H-pyrazol-3-ylpropyl}(methyl)amine (CAS No. 1192579-89-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing investigation into this compound underscores the importance of interdisciplinary approaches in drug discovery, combining synthetic chemistry, computational modeling, and bioassay screening to develop novel therapeutic agents.